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Compound of Interest

Compound Name: Irak4-IN-20

Cat. No.: B10829218 Get Quote

Application Note
This document provides a comprehensive guide for researchers, scientists, and drug

development professionals on the preparation of stock solutions for Irak4-IN-20, a potent and

orally active inhibitor of Interleukin-1 receptor-associated kinase 4 (IRAK4). Proper preparation

and storage of stock solutions are critical for ensuring the accuracy and reproducibility of

experimental results. This guide outlines the chemical properties of Irak4-IN-20, detailed

protocols for solubilization and storage, and essential safety information.

Irak4-IN-20, also known as BAY-1834845, is a key small molecule inhibitor used in studies

related to inflammation and autoimmune diseases.[1] It selectively targets IRAK4, a

serine/threonine kinase crucial for signal transduction in the Toll-like receptor (TLR) and

Interleukin-1 receptor (IL-1R) pathways.[2][3][4] Inhibition of IRAK4 has shown potential in

modulating inflammatory responses, making Irak4-IN-20 a valuable tool in drug discovery and

development.

Irak4-IN-20: Chemical and Physical Properties
A thorough understanding of the physicochemical properties of Irak4-IN-20 is fundamental for

the accurate preparation of stock solutions. The key quantitative data are summarized in the

table below for easy reference.
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Property Value Reference

Molecular Weight 450.45 g/mol [1][5][6]

CAS Number 1931994-80-7 [1][5][6]

IC50 3.55 nM [1]

Appearance White to light yellow solid [5]

Solubility in DMSO 125 mg/mL (277.50 mM) [5]

Solubility in Water Insoluble or slightly soluble [7][8]

Solubility in Ethanol Insoluble or slightly soluble [8]

IRAK4 Signaling Pathway
Irak4-IN-20 exerts its effect by inhibiting the kinase activity of IRAK4. This protein is a central

component of the Myddosome complex, which is formed downstream of TLR and IL-1R

activation. The following diagram illustrates the canonical IRAK4 signaling pathway.
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Figure 1. Simplified IRAK4 Signaling Pathway
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Experimental Protocols
This section provides a detailed, step-by-step protocol for the preparation of Irak4-IN-20 stock

solutions. Adherence to these guidelines is crucial for maintaining the integrity and activity of

the compound.

Materials and Equipment
Irak4-IN-20 powder

High-purity, anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber or opaque microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Safety Precautions
Always handle Irak4-IN-20 powder in a well-ventilated area, preferably within a chemical

fume hood.

Wear appropriate PPE to avoid skin and eye contact.

Consult the Safety Data Sheet (SDS) for comprehensive safety information before handling.

DMSO is a potent solvent and can facilitate the absorption of other chemicals through the

skin. Handle with care.

Stock Solution Preparation Workflow
The following diagram outlines the general workflow for preparing the stock solution.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b10829218?utm_src=pdf-body
https://www.benchchem.com/product/b10829218?utm_src=pdf-body
https://www.benchchem.com/product/b10829218?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10829218?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Weigh Irak4-IN-20
Powder

Dissolve in
Anhydrous DMSO

Vortex to Ensure
Complete Dissolution

Aliquot into
Light-Protected Vials

Store at -20°C or -80°C

End

Click to download full resolution via product page

Figure 2. Stock Solution Preparation Workflow

Detailed Protocol for a 10 mM Stock Solution in DMSO
Preparation: Before opening the vial, centrifuge it briefly to ensure all the powder is at the

bottom.

Weighing: Accurately weigh the desired amount of Irak4-IN-20 powder using a calibrated

analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, you would need

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b10829218?utm_src=pdf-body-img
https://www.benchchem.com/product/b10829218?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10829218?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4.5045 mg of the compound.

Calculation:

Volume (L) x Concentration (mol/L) = Moles

0.001 L x 0.01 mol/L = 0.00001 mol

Moles x Molecular Weight ( g/mol ) = Mass (g)

0.00001 mol x 450.45 g/mol = 0.0045045 g = 4.5045 mg

Dissolving: Add the appropriate volume of anhydrous DMSO to the vial containing the

weighed powder. For the example above, add 1 mL of DMSO.

Mixing: Vortex the solution thoroughly until the powder is completely dissolved.[5] Gentle

warming (e.g., in a 37°C water bath) or sonication may be used to aid dissolution if

necessary, but avoid excessive heat.[9]

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot

the stock solution into smaller, single-use volumes in sterile, light-protected tubes.

Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for

long-term storage (up to 6 months).[5] Ensure the vials are tightly sealed to prevent moisture

absorption by the DMSO.

Dilution of Stock Solutions
For cell-based assays, it is crucial to dilute the DMSO stock solution in the appropriate cell

culture medium to the final working concentration. To avoid cytotoxicity, the final concentration

of DMSO in the cell culture should generally be kept below 0.5%, with 0.1% being preferable.

[9][10]

Example Dilution: To prepare a 10 µM working solution from a 10 mM stock solution, you can

perform a 1:1000 dilution. For instance, add 1 µL of the 10 mM stock solution to 999 µL of cell

culture medium.
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Storage and Stability
Proper storage is essential to maintain the stability and activity of Irak4-IN-20.

Form
Storage
Temperature

Duration
Light
Protection

Reference

Powder -20°C 3 years Recommended [1]

4°C 2 years Recommended [1]

In Solvent

(DMSO)
-80°C 6 months Required [1][5]

-20°C 1 month Required [1][5]

Note: It is highly recommended to use freshly opened, anhydrous DMSO for preparing stock

solutions as hygroscopic DMSO can significantly impact the solubility and stability of the

compound.[5] Avoid repeated freeze-thaw cycles of the stock solution.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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